1-{2-[4-(dimethylamino)phenyl]-2-hydroxyethyl}-3-[2-(trifluoromethyl)phenyl]urea

• IUPAC Name: 1-[2-[4-(dimethylamino)phenyl]-2-hydroxyethyl]-3-[2-(trifluoromethyl)phenyl]urea
• InChI: InChI=1S/C18H20F3N3O2/c1-24(2)13-9-7-12(8-10-13)16(25)11-22-17(26)23-15-6-4-3-5-14(15)18(19,20)21/h3-10,16,25H,11H2,1-2H3,(H2,22,23,26)
• InChI Key: MAOPNVSIUZTKTO-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=CC=C(C=C1)C(CNC(=O)NC2=CC=CC=C2C(F)(F)F)O
• Molecular Formula: C18H20F3N3O2
• Molecular Weight: 367.4 g/mol

Description

1-(2-[4-(Dimethylamino)phenyl]-2-hydroxyethyl)-3-[2-(trifluoromethyl)phenyl]urea, commonly referred to as DMPHU, is an organophosphate compound that has been used in a variety of scientific research applications. DMPHU is a highly potent and selective inhibitor of the enzyme acetylcholinesterase (AChE), which plays a key role in the regulation of neurotransmission in the central nervous system. As such, DMPHU has been used to study the effects of AChE inhibition on various biochemical and physiological processes in a range of organisms, including humans.

Scientific Research Applications

DMPHU has been used in a variety of scientific research applications. It has been used to study the effects of 1-{2-[4-(dimethylamino)phenyl]-2-hydroxyethyl}-3-[2-(trifluoromethyl)phenyl]urea inhibition on a range of biochemical and physiological processes, including learning and memory, neuromuscular function, synaptic plasticity, and neurotransmitter release. In addition, DMPHU has been used to study the effects of 1-{2-[4-(dimethylamino)phenyl]-2-hydroxyethyl}-3-[2-(trifluoromethyl)phenyl]urea inhibition on the development and progression of neurological disorders, such as Alzheimer’s disease, Parkinson’s disease, and schizophrenia.

Mechanism of Action

DMPHU acts as an inhibitor of the enzyme 1-{2-[4-(dimethylamino)phenyl]-2-hydroxyethyl}-3-[2-(trifluoromethyl)phenyl]urea, which is responsible for the breakdown of the neurotransmitter acetylcholine. By inhibiting the activity of 1-{2-[4-(dimethylamino)phenyl]-2-hydroxyethyl}-3-[2-(trifluoromethyl)phenyl]urea, DMPHU increases the concentration of acetylcholine in the synaptic cleft, resulting in an increase in neurotransmission. This increase in neurotransmission can lead to a variety of biochemical and physiological effects, depending on the organism and the target system.
Biochemical and Physiological Effects
The biochemical and physiological effects of DMPHU vary depending on the organism and the target system. In general, DMPHU has been found to induce a variety of effects, including increased learning and memory, increased neuromuscular function, increased synaptic plasticity, and increased neurotransmitter release. In addition, DMPHU has been found to have beneficial effects on the development and progression of certain neurological disorders, such as Alzheimer’s disease, Parkinson’s disease, and schizophrenia.

Advantages and Limitations for Lab Experiments

The use of DMPHU in laboratory experiments has a number of advantages and limitations. One of the main advantages of using DMPHU is its high selectivity for 1-{2-[4-(dimethylamino)phenyl]-2-hydroxyethyl}-3-[2-(trifluoromethyl)phenyl]urea, which makes it a suitable compound for studying the effects of 1-{2-[4-(dimethylamino)phenyl]-2-hydroxyethyl}-3-[2-(trifluoromethyl)phenyl]urea inhibition on various biochemical and physiological processes. In addition, the reaction conditions used to synthesize DMPHU are relatively mild, making it a suitable compound for use in laboratory experiments. However, there are some limitations to the use of DMPHU in laboratory experiments. For example, DMPHU has been found to have a relatively short half-life, which can limit its usefulness in long-term experiments. In addition, DMPHU is a relatively expensive compound, which can limit its use in experiments that require large amounts of the compound.

Future Directions

There are a number of potential future directions for DMPHU research. One potential direction is to further investigate the effects of 1-{2-[4-(dimethylamino)phenyl]-2-hydroxyethyl}-3-[2-(trifluoromethyl)phenyl]urea inhibition on the development and progression of neurological disorders, such as Alzheimer’s disease, Parkinson’s disease, and schizophrenia. In addition, further research into the effects of DMPHU on synaptic plasticity and neurotransmitter release could provide valuable insights into the mechanisms underlying these processes. Finally, further research into the synthesis and use of DMPHU in laboratory experiments could lead to the development of more efficient and cost-effective synthesis methods, as well as new applications for the compound.

Synthesis Methods

DMPHU is synthesized through a multi-step process that begins with the reaction of 4-dimethylaminophenol and 2-trifluoromethylbenzaldehyde. This reaction yields a 1,4-dihydropyridine derivative, which is then treated with hydroxyethylthiourea to form the desired product. The reaction conditions used to synthesize DMPHU are relatively mild, making it a suitable compound for use in laboratory experiments.